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Compound of Interest

Compound Name: 2-Bromo-2'-hydroxyacetophenone

CAS No.: 2491-36-3

Cat. No.: B015216

Get Quote

Executive Safety Summary
2-Bromo-2'-hydroxyacetophenone (CAS: 2491-36-3) is not merely a standard organic waste;

it is a potent

-haloketone.[1][2] In the laboratory, this structural motif acts as a powerful alkylating agent and
a severe lachrymator (tear-inducing agent).[1][2]

Improper disposal—such as pouring down the drain or placing active material into general

organic waste—poses two critical risks:

Downstream Exposure: Volatilization from waste drums can evacuate a facility.[2]

Uncontrolled Reactivity: The electrophilic

-carbon reacts aggressively with nucleophiles (amines, thiols) in mixed waste streams,
creating exotherms.

Core Directive: The active alkylating functionality must be chemically quenched (deactivated)

before the material leaves your fume hood.
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Chemical Profile & Hazard Data
Parameter Data Operational Implication

CAS Number 2491-36-3
Use for waste labeling and

inventory tracking.[1][2]

Structure -Bromo ketone

Highly electrophilic; targets

biological macromolecules

(DNA/Proteins).[1][2]

Physical State Solid (MP: 44–48 °C)
Low melting point; may liquefy

in warm waste containers.

Hazard Class Corrosive (1B), Lachrymator

Zero-tolerance for inhalation.

[1][2] All work must be in a

fume hood.[2][3]

Glove Type Laminate (Silver Shield)

Standard nitrile offers poor

protection against

-haloketones due to rapid

permeation.[1][2]

The "Barrier" Concept: Engineering & PPE[4]
Before handling waste, establish a defensive perimeter.

Primary Barrier (Ventilation): All transfers, weighing, and quenching must occur within a

certified chemical fume hood operating at 100 fpm face velocity.

Secondary Barrier (PPE):

Eyes: Chemical splash goggles (Face shield recommended for quantities >5g).[2]

Hands:Double-gloving is mandatory. Inner glove: Nitrile (dexterity).[1][2] Outer glove:

Silver Shield/Laminate (permeation resistance).[2] Note: If Laminate is unavailable,

change nitrile gloves every 15 minutes or immediately upon splash.

Immediate Spill Response Strategy
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Do not attempt to wipe up a lachrymator spill with paper towels alone; this increases surface

area and volatilization.[2]

Spill Detected

Assess Volume & Location

Is it manageable?
(< 5g, inside hood)

MAJOR SPILL
(Outside hood or >5g)

No

MINOR SPILL
(Inside hood)

Yes

Evacuate Lab
Seal Doors
Call EHS

Cover with absorbent
soaked in Thiosulfate

Wait 20 mins
(Allow reaction)

Double Bag Waste
Label as Lachrymator

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response. Prioritize evacuation for uncontained

lachrymator releases.
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Chemical Deactivation (Quenching) Protocol
This is the most critical section. You must destroy the alkylating potential of the molecule. We

utilize a nucleophilic substitution (

) reaction using Sodium Thiosulfate.[2] This converts the volatile, toxic bromide into a non-
volatile, water-soluble thiosulfate ester.[1][2]

The Reagents
Quenching Agent: 10% Aqueous Sodium Thiosulfate (

).[2]

Solvent: Acetone or Ethanol (to solubilize the organic ketone).[2]

Step-by-Step Procedure
Solubilization: Dissolve the waste 2-Bromo-2'-hydroxyacetophenone in a minimal amount

of acetone or ethanol.[1][2] The reaction requires a single phase or good emulsion to work.

[2]

Stoichiometry: Add 2.0 equivalents of Sodium Thiosulfate solution per equivalent of bromo-

ketone.

Why? The reaction consumes 1 eq, but excess ensures completion and drives kinetics.

Agitation: Stir the mixture at room temperature for 1 hour.

Observation: The mixture may warm slightly (exothermic).[2] This is a sign the deactivation

is working.[2]

Validation (The "Self-Validating" Step):

Check pH.[2] The reaction often generates HBr, lowering pH.

Optional Advanced Check: Use 4-(p-nitrobenzyl)pyridine (NBP) spot test.[1][2] If it turns

blue/purple, active alkylating agent remains. If colorless, the hazard is neutralized.
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Final Disposal: Once quenched, the solution is no longer a lachrymator. It can be disposed of

as "Halogenated Organic Waste" (due to the bromide leaving group) but without the

"Lachrymator" hazard tag.

Active Toxin
(2-Bromo-2'-hydroxyacetophenone)

Transition State
(SN2 Attack)

 Dissolve in Acetone

Nucleophile
(Sodium Thiosulfate)

Inert Product
(Bunte Salt / Thiosulfate Ester) Deactivation

Leaving Group
(Sodium Bromide)

Click to download full resolution via product page

Figure 2: Chemical pathway for deactivation.[1][2] The toxic C-Br bond is broken and replaced

by a stable C-S bond.[1][2]

Waste Stream Classification
If you cannot quench the material (e.g., large scale expired stock), you must package it for

hazardous waste pickup.

Waste Category Labeling Requirements Storage Logic

Solid Waste

"Hazardous Waste: 2-Bromo-

2'-hydroxyacetophenone.[1][2]

[4] Toxic.[2][5] Corrosive.

Lachrymator."

Double-bag in heavy-duty

polyethylene.[1][2] Store in a

dedicated secondary

container.

Liquid Waste (Unquenched)

"Hazardous Waste:

Halogenated Organics.[2]

Contains Lachrymator."[1][2][6]

Segregate from oxidizers. Do

not mix with general organic

solvents to prevent accidental

exposure to waste handlers.[2]

Quenched Waste

"Hazardous Waste:

Halogenated Organics

(Quenched)."[2]

Can be combined with

standard halogenated waste

streams (e.g.,

DCM/Chloroform waste).
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Regulatory Note (RCRA): While not always explicitly P-listed, this chemical exhibits

characteristics of Corrosivity (D002) and Reactivity (in the context of biological alkylation).[1][2]

Always adhere to 40 CFR 261 guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015216/docs#2-bromo-2-hydroxyacetophenone-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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